2-({[5-(furan-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)-5-phenyl-1,3,4-oxadiazole

• IUPAC Name: 2-[[5-(furan-2-yl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanylmethyl]-5-phenyl-1,3,4-oxadiazole
• InChI: InChI=1S/C18H15N5O2S/c1-2-10-23-16(14-9-6-11-24-14)20-22-18(23)26-12-15-19-21-17(25-15)13-7-4-3-5-8-13/h2-9,11H,1,10,12H2
• InChI Key: PVKOFRHVQPOOQB-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=NN=C1SCC2=NN=C(O2)C3=CC=CC=C3)C4=CC=CO4
• Molecular Formula: C18H15N5O2S
• Molecular Weight: 365.4 g/mol

Description

2-({[5-(furan-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)-5-phenyl-1,3,4-oxadiazole is a complex organic compound that belongs to the class of heterocyclic compounds This compound is characterized by the presence of multiple functional groups, including a furan ring, a triazole ring, and an oxadiazole ring

Preparation Methods

The synthesis of 2-({[5-(furan-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)-5-phenyl-1,3,4-oxadiazole typically involves multi-step reactions starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the Triazole Ring: The synthesis begins with the formation of the 1,2,4-triazole ring through a cyclization reaction involving hydrazine derivatives and appropriate aldehydes or ketones.

Introduction of the Furan Ring: The furan ring is introduced via a condensation reaction with furfural or its derivatives.

Formation of the Oxadiazole Ring: The oxadiazole ring is formed through a cyclization reaction involving hydrazides and carboxylic acids or their derivatives.

Final Assembly: The final step involves the coupling of the triazole, furan, and oxadiazole moieties through a series of nucleophilic substitution and cyclization reactions.

Industrial production methods for this compound may involve optimization of reaction conditions, such as temperature, solvent, and catalysts, to achieve higher yields and purity.

Chemical Reactions Analysis

2-({[5-(furan-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)-5-phenyl-1,3,4-oxadiazole undergoes various chemical reactions, including:

Oxidation: The compound can undergo oxidation reactions, particularly at the furan ring, leading to the formation of furan-2,3-dione derivatives.

Reduction: Reduction reactions can occur at the triazole ring, converting it to dihydrotriazole derivatives.

Substitution: Nucleophilic substitution reactions can take place at the oxadiazole ring, leading to the formation of various substituted oxadiazole derivatives.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like amines and thiols. The major products formed from these reactions depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2-({[5-(furan-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)-5-phenyl-1,3,4-oxadiazole has a wide range of scientific research applications:

Medicinal Chemistry: The compound exhibits potential as an antimicrobial, antifungal, and anticancer agent due to its ability to interact with various biological targets.

Materials Science: It can be used in the development of advanced materials, such as organic semiconductors and light-emitting diodes (LEDs), due to its unique electronic properties.

Industrial Chemistry:

Mechanism of Action

The mechanism of action of 2-({[5-(furan-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)-5-phenyl-1,3,4-oxadiazole involves its interaction with specific molecular targets and pathways. For example, as an antimicrobial agent, it may inhibit the synthesis of essential proteins or nucleic acids in microbial cells. As an anticancer agent, it may induce apoptosis or inhibit cell proliferation by targeting specific enzymes or signaling pathways involved in cancer cell growth.

Comparison with Similar Compounds

Similar compounds to 2-({[5-(furan-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)-5-phenyl-1,3,4-oxadiazole include other heterocyclic compounds with similar structural features, such as:

2-(5-(furan-2-yl)-1,3,4-thiadiazol-2-yl)thioacetamide: This compound also contains a furan ring and a thiadiazole ring, exhibiting similar antimicrobial properties.

5-(furan-2-yl)-4H-1,2,4-triazole-3-thiol:

2-(furan-2-yl)-5-phenyl-1,3,4-oxadiazole: